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Introduction

SDZ 224-015 is a potent and orally active inhibitor of the Interleukin-13 Converting Enzyme
(ICE), also known as caspase-1.[1][2][3] This enzyme plays a critical role in the inflammatory
cascade by processing the precursor forms of the pro-inflammatory cytokines Interleukin-1f3
(IL-1B) and Interleukin-18 (IL-18) into their active, mature forms. By inhibiting caspase-1, SDZ
224-015 effectively blocks the release of these key mediators of inflammation, making it a
valuable tool for studying inflammatory processes and for the development of novel anti-
inflammatory therapeutics.[4]

These application notes provide a comprehensive overview of the use of SDZ 224-015 in
various rat models of inflammation, including detailed protocols and dosage information.

Mechanism of Action: Inhibition of Caspase-1
Signaling

SDZ 224-015 exerts its anti-inflammatory effects by directly inhibiting the enzymatic activity of
caspase-1. In response to a variety of inflammatory stimuli, including pathogens and
endogenous danger signals, intracellular multi-protein complexes known as inflammasomes
are assembled. The NLRP3 inflammasome is a well-characterized example. This assembly
leads to the activation of pro-caspase-1 into its active form, caspase-1. Activated caspase-1

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b10837935?utm_src=pdf-interest
https://www.benchchem.com/product/b10837935?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4504759/
https://www.rndsystems.com/resources/articles/caspase-1-inflammasome-its-role-autoinflammatory-diseases
https://pubmed.ncbi.nlm.nih.gov/8035875/
https://www.benchchem.com/product/b10837935?utm_src=pdf-body
https://www.benchchem.com/product/b10837935?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/6140328/
https://www.benchchem.com/product/b10837935?utm_src=pdf-body
https://www.benchchem.com/product/b10837935?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10837935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

then proteolytically cleaves pro-IL-1(3 and pro-IL-18, resulting in their maturation and secretion
from the cell. These cytokines then act on their respective receptors to propagate the
inflammatory response. SDZ 224-015 intervenes in this pathway by blocking the activity of
caspase-1, thereby preventing the maturation and release of IL-13 and IL-18.
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Preparation

Gast rats overnight (water ad IibitumD

l

Grepare SDZ 224-015 in appropriate vehicla

l

Grepare 1% (w/v) carrageenan solution in saline)

Procedure

(Administer SDZ 224-015 or vehicle oralla

l

G\fter 1 hour, measure baseline paw volume (plethysmometerD

l

Inject 0.1 mL of 1% carrageenan into the sub-plantar region of the right hind paw

l

Measure paw volume at regular intervals (e.g., 1, 2, 3, 4, 5 hours) post-carrageenan

Data Avnalysis

Galculate the percentage of edema inhibition for each groua
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Preparation

Qmplant temperature transponders or use rectal proba

i

[Allow rats to recover and acclimatize)

i

Grepare SDZ 224-015 and LPS solutions]

Procedure

G/Ieasure baseline body temperatura

i

(Administer SDZ 224-015 or vehicle oralla

i

(After 1 hour, administer LPS (0.1 mg/kg, s.c.))

i

G/Ionitor and record body temperature at regular intervala

Data A'nalysis

Galculate the change in body temperature from baselina

;

[Compare temperature changes between groups]
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Inflammation Induction

anect Brewer's yeast suspension into the right hind paw)

l

Gllow inflammation to develop (2-3 hoursD

Procedure

deinister SDZ 224-015 or vehicle oralla

l

Gt peak effect time, apply increasing pressure to the inflamed pavD

l

(Record the pressure at which the rat withdraws its paw)

Data Avnalysis

Gompare the paw withdrawal threshold between groupg
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10837935#sdz-224-015-dosage-for-rat-inflammation-
models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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